Cas no 1804683-94-0 (3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804683-94-0
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4842530
• Update Time: 2025-10-30

3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3N3O3/c1-4-5(3-12)2-6(14(15)16)7(13-4)17-8(9,10)11/h2H,3,12H2,1H3
• InChI Key： BZGHZDZCGZQOIR-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(CN)C(C)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.5
• Topological Polar Surface Area: 94

Additional information on 3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804683-94-0)

3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine, identified by its CAS number 1804683-94-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including its amine, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in drug discovery.

The presence of an amine group at the 3-position and a nitro group at the 5-position of the pyridine ring introduces reactivity that makes this compound a valuable intermediate in synthetic chemistry. The trifluoromethoxy group at the 6-position enhances the electronic properties of the molecule, influencing its interactions with biological targets. These structural elements collectively make 3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit properties such as kinase inhibition, antiviral, and anti-inflammatory effects. The specific arrangement of functional groups in 3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine suggests potential interactions with various biological pathways, making it a subject of intense research.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The amine group can be further modified through various chemical reactions, such as coupling with carboxylic acids or aldehydes, to create more complex molecules. This flexibility allows researchers to tailor the properties of derived compounds to target specific diseases or biological processes. Additionally, the nitro group can be reduced to an amine or converted into other functional groups, providing additional synthetic pathways.

The trifluoromethoxy group, a common moiety in pharmaceuticals, is known for its ability to enhance metabolic stability and binding affinity. This substituent can influence the electronic distribution across the molecule, affecting both its reactivity and its interaction with biological targets. The combination of these features makes 3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine a valuable asset in the quest for novel drug candidates.

Recent research has highlighted the importance of fluorinated compounds in drug development. Fluoro substituents are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties such as bioavailability and half-life. The presence of a trifluoromethoxy group in this compound aligns with this trend, suggesting that it may exhibit favorable pharmacokinetic profiles when developed into a therapeutic agent.

Moreover, computational studies have shown that pyridine derivatives can exhibit favorable binding affinities to protein targets. The specific arrangement of functional groups in 3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine may allow it to interact with key residues in enzymes or receptors involved in disease pathways. This potential for targeted interactions makes it an attractive candidate for further investigation.

In conclusion, 3-(Aminomethyl)-2-methyl-5-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804683-94-0) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development.